Cas no 139525-77-2 (2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride)

• Product Name: 2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride
• CAS No: 139525-77-2
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• MDL: MFCD13185884
• CID: 64603
• Update Time: 2025-06-11

2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride
• 1-naphthaleneethanamine, 7-Methoxy-hydrochloride
• 1-NAPHTHALENEETHANAMINE
• 2-(7-Methoxy-1-naphthyl)ethylamine hydrochloride
• 7-methoxy-1-Naphthaleneethanamine hydrochloride
• 7-Methoxy-1-naphthaleneethanamine HCl
• Agomelatine impurity 13
• [ "" ]
• 2-(7-Methoxy-1-naphthyl)ethylamine HCl
• 1-Naphthaleneethanamine, 7-methoxy-, hydrochloride (1:1)
• 1-Naphthaleneethanamine,7-methoxy-, hydrochloride (1:1)
• C13H15NO.HCl
• HPYGZUDDGWEYDQ-UHFFFAOYSA-N
• BCP18518
• LS41042
• AB0009949
• T
• 2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride

• MDL： MFCD13185884
• Inchi： 1S/C13H15NO.ClH/c1-15-12-6-5-10-3-2-4-11(7-8-14)13(10)9-12;/h2-6,9H,7-8,14H2,1H3;1H
• InChI Key： HPYGZUDDGWEYDQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2=CC=CC(CCN)=C2C=1

Computed Properties

• Exact Mass: 237.09200
• Monoisotopic Mass: 237.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Powder
• Boiling Point: 383.1 °C at 760 mmHg
• Flash Point: 383.1 °C at 760 mmHg
• PSA: 35.25000
• LogP: 3.85190

2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD162215)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride

Introduction to 2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride (CAS No. 139525-77-2)

2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 139525-77-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, a hydrochloride salt derivative, exhibits unique structural and pharmacological properties that make it a valuable candidate for further investigation in drug discovery and molecular biology applications.

The molecular structure of 2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride consists of a naphthalene core substituted with a methoxy group at the 7-position and an amine functional group at the 1-position, linked via an ethyl chain. The hydrochloride form enhances the compound's solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This structural configuration not only contributes to its stability but also influences its interactions with biological targets, which is a critical factor in evaluating its potential as a pharmacological agent.

In recent years, the interest in 2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride has been driven by its promising applications in the development of novel therapeutic agents. The naphthalene moiety is known for its ability to engage in π-stacking interactions with biomolecules, which can be leveraged to design molecules with enhanced binding affinity and selectivity. Additionally, the presence of the methoxy group introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Current research has begun to explore the potential of 2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride as a scaffold for developing small-molecule inhibitors targeting various disease-related pathways. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative disorders. The amine group provides a site for further chemical modification, allowing researchers to fine-tune the molecule's properties to optimize its biological activity.

One of the most compelling aspects of 2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride is its versatility in synthetic chemistry. The naphthalene ring system serves as an excellent platform for introducing diverse functional groups, enabling the creation of libraries of derivatives with tailored pharmacological profiles. This flexibility has made it a subject of interest in high-throughput screening programs aimed at identifying lead compounds for drug development.

The hydrochloride salt form of 2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride offers several practical advantages in laboratory settings. Its enhanced solubility facilitates easy dissolution in common solvents used in biochemical experiments, such as DMSO, methanol, and water. This property is particularly beneficial when conducting assays that require precise concentrations of the compound. Moreover, the stability of the hydrochloride salt under various storage conditions ensures consistent performance in experimental applications.

Recent advancements in computational chemistry have further propelled the study of 2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided insights into binding affinities, enzyme kinetics, and potential side effects, thereby guiding experimental design and optimizing drug-like properties.

The pharmaceutical industry has shown particular interest in 2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride due to its potential as an intermediate in synthesizing more complex molecules. Its structural features make it a viable candidate for generating analogs that exhibit improved efficacy and reduced toxicity compared to existing drugs. This has spurred collaborative efforts between academic researchers and pharmaceutical companies to explore its full therapeutic potential.

In summary, 2-(7-methoxy-1-naphthyl)ethanamine;hydrochloride (CAS No. 139525-77-2) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural attributes, combined with its favorable physicochemical properties, position it as a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover new insights into its biological activity and synthetic utility, this compound is poised to play an increasingly significant role in advancing medical science.